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Compound of Interest

Compound Name: 1-(4-Octylphenyl)ethanone

Cat. No.: B152876

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of p-
octylacetophenone (also known as 4'-octylacetophenone or 1-(4-octylphenyl)ethanone). The
information is presented to be a valuable resource for researchers, scientists, and
professionals involved in drug development and other scientific endeavors requiring detailed
knowledge of this compound.

Core Physical and Chemical Properties

p-Octylacetophenone is an aromatic ketone with a distinct molecular structure that influences
its physical behavior. A summary of its key identifiers and properties is provided below.

Property Value Reference
Molecular Formula C16H240 [1112][3]
Molecular Weight 232.36 g/mol [2][4]

CAS Number 10541-56-7 [1][21[3]

Low melting colorless to light
Appearance ] ) [5]
yellow solid, aromatic odor
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A more detailed breakdown of the physical properties is presented in the following tables for
clarity and ease of comparison.

Thermal Properties

Property Value Conditions Reference
Melting Point 18 °C - [4]
Boiling Point 152-153 °C at 1 mmHg [4]
425-426 K (152-153
at 0.001 bar [1]
OC)
at 760 mmHg
340-341 °C [6]

(estimated)

: | Solubili

Property Value Conditions Reference
Density 0.919 g/mL - [4]

Water Solubility Insoluble - [5]

0.4346 mg/L at 25 °C (estimated) [6]

in hexane, ethanol, 2-
Solubility in Organic propanol, acetone,
Soluble [5]
Solvents toluene,

dichloromethane

Experimental Protocols

The following sections detail the general experimental methodologies for determining the key
physical properties of p-octylacetophenone.

Melting Point Determination

The melting point of a solid organic compound can be determined using a capillary tube
method with a melting point apparatus or a Thiele tube.
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Procedure:

A small amount of finely powdered p-octylacetophenone is packed into a capillary tube,
sealed at one end.

The capillary tube is attached to a thermometer.

The assembly is placed in a heating bath (e.g., oil bath in a Thiele tube) or a melting point
apparatus.

The sample is heated slowly and uniformly.

The temperature at which the substance starts to melt and the temperature at which it
completely liquefies are recorded as the melting point range. A narrow melting range is
indicative of a pure compound.

Boiling Point Determination

The boiling point of a liquid organic compound can be determined using the distillation method

or the capillary tube method.

Procedure (Capillary Tube Method):

A few milliliters of liquid p-octylacetophenone are placed in a small test tube.

A capillary tube, sealed at one end, is placed in the test tube with the open end submerged
in the liquid.

The test tube is attached to a thermometer and heated in a suitable bath.
As the temperature rises, a stream of bubbles will emerge from the capillary tube.

The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point. It is crucial to also record the atmospheric
pressure at which the measurement is taken.

Density Determination
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The density of a liquid can be determined by measuring its mass and volume.

Procedure:

A clean and dry volumetric flask of a known volume (e.g., 10 mL) is weighed accurately.

The flask is filled to the calibration mark with p-octylacetophenone.

The flask containing the compound is weighed again.

The density is calculated by dividing the mass of the compound (final weight - initial weight)
by the volume of the flask.

Solubility Determination

The solubility of a compound in various solvents can be determined qualitatively and
quantitatively.

Qualitative Procedure:

A small, measured amount of p-octylacetophenone (e.g., 50 mg) is placed in a test tube.

A small volume of the solvent (e.g., 1 mL) is added.

The test tube is shaken vigorously for a set period.

Visual observation is used to determine if the compound has dissolved completely, partially,
or not at all. This can be repeated with different solvents.

Quantitative Procedure (Shake-Flask Method):

e An excess amount of p-octylacetophenone is added to a known volume of the solvent in a
flask.

e The mixture is agitated at a constant temperature for an extended period (e.g., 24 hours) to
ensure equilibrium is reached.

e The saturated solution is filtered to remove any undissolved solid.
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e The concentration of p-octylacetophenone in the clear filtrate is determined using a suitable
analytical technique, such as UV-Vis spectroscopy or high-performance liquid
chromatography (HPLC).

Signaling Pathways and Biological Activity

Currently, there is no specific information available in the public domain that details the
involvement of p-octylacetophenone in defined signaling pathways. While acetophenone
derivatives, in general, have been studied for various biological activities, including
antimicrobial and anti-inflammatory properties, the specific molecular targets and signaling
cascades for p-octylacetophenone have not been elucidated.[7] This compound is primarily
used as an intermediate in pharmaceutical synthesis and as a fragrance ingredient.[5][8][9]

Visualizations
Experimental Workflow for Physical Property
Determination

The following diagram illustrates the logical workflow for determining the physical properties of
p-octylacetophenone.
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Sample Preparation
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Caption: Workflow for determining the physical properties of p-octylacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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